Cas no 59012-23-6 (1-Iodopropane-d7)

1-Iodopropane-d7 structure
1-Iodopropane-d7 structure
Product Name:1-Iodopropane-d7
CAS No:59012-23-6
MF:C3H7I
MW:177.035285234451
CID:367129
PubChem ID:12208640
Update Time:2025-09-28

1-Iodopropane-d7 Chemical and Physical Properties

Names and Identifiers

    • Propane-1,1,1,2,2,3,3-d7,3-iodo- (9CI)
    • (1-2H2,2-2H2,3-2H3)-iodopropane
    • 1,1,1,2,2,3,3-heptadeuterio-3-iodo-propane
    • 1-iodo-heptadeuteriopropane
    • 1-Iodopropane-d7
    • d7-1-iodopropane
    • iodopropane-d7
    • Propyl-d7 iodide
    • D98812
    • 1,1,1,2,2,3,3-heptadeuterio-3-iodopropane
    • 1-Iodopropane-d7 (stabilized with copper)
    • DTXSID70480512
    • SCHEMBL174801
    • 1-Iodopropane-d7, >=98 atom % D, >=99% (CP), contains copper as stabilizer
    • 59012-23-6
    • 1-Iodo(2H7)propane
    • DA-59933
    • 3-Iodopropane-1,1,1,2,2,3,3-d7; Propane-1,1,1,2,2,3,3-d7, 3-iodo- (9CI)
    • Inchi: 1S/C3H7I/c1-2-3-4/h2-3H2,1H3/i1D3,2D2,3D2
    • InChI Key: PVWOIHVRPOBWPI-NCKGIQLSSA-N
    • SMILES: IC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 177.00319g/mol
  • Monoisotopic Mass: 177.00319g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 1
  • Complexity: 7.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.820 g/mL at 25 °C
  • Melting Point: -101 °C(lit.)
  • Boiling Point: 101-102 °C(lit.)
  • Flash Point: 44℃

1-Iodopropane-d7 Security Information

  • Hazardous Material transportation number:UN 2392 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-20-36/37/38
  • Safety Instruction: 16-26-36/37
  • Hazardous Material Identification: Xn
  • Risk Phrases:R10

1-Iodopropane-d7 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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1-Iodopropane-d7
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5g
¥11665.51 2023-12-02
TRC
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$ 81.00 2023-09-07
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$ 132.00 2023-09-07
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$ 201.00 2023-09-07
TRC
I718792-250mg
1-Iodopropane-d7
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$374.00 2023-05-18
TRC
I718792-500mg
1-Iodopropane-d7
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$643.00 2023-05-18
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